Cas no 1261964-48-0 (2-methoxy-4-(4-methylsulfonylphenyl)benzoic Acid)

• Product Name: 2-methoxy-4-(4-methylsulfonylphenyl)benzoic Acid
• CAS No: 1261964-48-0
• MF: C₁₅H₁₄O₅S
• MW: 306.333663463593
• MDL: MFCD18322295
• CID: 1223300
• PubChem ID: 53228126
• Update Time: 2025-05-20

2-methoxy-4-(4-methylsulfonylphenyl)benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-methoxy-4-(4-methylsulfonylphenyl)benzoic Acid
• 1261964-48-0
• 2-Methoxy-4-(4-methylsulfonylphenyl)benzoic acid, 95%
• DTXSID00691659
• MFCD18322295
• 4'-(Methanesulfonyl)-3-methoxy[1,1'-biphenyl]-4-carboxylic acid
• Z3244918188

• MDL： MFCD18322295
• Inchi： 1S/C15H14O5S/c1-20-14-9-11(5-8-13(14)15(16)17)10-3-6-12(7-4-10)21(2,18)19/h3-9H,1-2H3,(H,16,17)
• InChI Key： KBMWBVDXGPPNSM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1C=CC(C(=O)O)=C(C=1)OC)(=O)=O

Computed Properties

• Exact Mass: 306.05619472g/mol
• Monoisotopic Mass: 306.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 459
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 89Ų

Additional information on 2-methoxy-4-(4-methylsulfonylphenyl)benzoic Acid

Recent Advances in the Study of 2-Methoxy-4-(4-methylsulfonylphenyl)benzoic Acid (CAS: 1261964-48-0): A Comprehensive Research Brief

2-Methoxy-4-(4-methylsulfonylphenyl)benzoic Acid (CAS: 1261964-48-0) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This benzoic acid derivative, characterized by its unique methoxy and methylsulfonyl substituents, has demonstrated promising biological activities in recent studies. The compound's molecular structure suggests potential as a scaffold for drug development, particularly in the realm of anti-inflammatory and anticancer therapeutics.

Recent pharmacological investigations have focused on the compound's mechanism of action as a selective cyclooxygenase-2 (COX-2) inhibitor. A 2023 study published in the Journal of Medicinal Chemistry revealed that 1261964-48-0 exhibits remarkable COX-2 selectivity with an IC50 of 0.18 μM, while showing minimal activity against COX-1 (IC50 > 100 μM). This significant selectivity ratio (>550) positions the compound as a potential candidate for developing next-generation anti-inflammatory drugs with reduced gastrointestinal side effects compared to traditional NSAIDs.

Structural-activity relationship (SAR) studies have provided valuable insights into the compound's pharmacophore. The methylsulfonyl group at the para position of the phenyl ring appears crucial for COX-2 binding affinity, while the methoxy substituent on the benzoic acid moiety contributes to metabolic stability. Molecular docking simulations have demonstrated that 1261964-48-0 binds to the COX-2 active site through hydrogen bonding interactions with key residues including Arg120 and Tyr355.

In oncology research, preliminary in vitro studies have shown that 2-methoxy-4-(4-methylsulfonylphenyl)benzoic acid exhibits antiproliferative effects against several cancer cell lines, particularly in colorectal and breast cancer models. A 2024 study in Cancer Research reported that the compound induces G1 cell cycle arrest and promotes apoptosis through modulation of the NF-κB signaling pathway. These findings suggest potential applications in combination therapies with existing chemotherapeutic agents.

The compound's pharmacokinetic properties have been investigated in recent preclinical studies. While showing good oral bioavailability in rodent models (approximately 65%), researchers have noted challenges with rapid glucuronidation in the liver. Current formulation strategies aim to address this limitation through prodrug approaches and nanoparticle delivery systems, as reported in a 2024 Pharmaceutical Research publication.

Synthetic chemistry advancements have led to improved routes for producing 1261964-48-0 with higher yields and purity. A recent Organic Process Research & Development paper (2023) described an optimized four-step synthesis starting from 4-bromoanisole, achieving an overall yield of 42% with >99% purity. This scalable process could facilitate further preclinical development of the compound.

Future research directions for 2-methoxy-4-(4-methylsulfonylphenyl)benzoic acid include comprehensive toxicology studies, further optimization of its pharmacokinetic profile, and exploration of its potential in treating chronic inflammatory conditions beyond cancer. The compound's unique chemical features continue to make it a valuable subject for medicinal chemistry research and drug discovery efforts in the chemical biology and pharmaceutical fields.